4-Cyclopropoxy-3-methylbenzamide

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-methylbenzamide
• InChI: InChI=1S/C11H13NO2/c1-7-6-8(11(12)13)2-5-10(7)14-9-3-4-9/h2,5-6,9H,3-4H2,1H3,(H2,12,13)
• InChI Key: WQLHUHYZTUOTSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N)OC2CC2

Description

4-Cyclopropoxy-3-methylbenzamide is a benzamide derivative featuring a cyclopropoxy group at the para position and a methyl substituent at the meta position of the aromatic ring. Weight 235.28 g/mol) are documented as pharmaceutical intermediates . The cyclopropoxy group is notable for its strained three-membered ring, which can enhance metabolic stability and influence binding affinity in drug design.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-methylbenzamide typically involves the following steps:

Formation of the Cyclopropoxy Group: This can be achieved by reacting cyclopropanol with an appropriate halogenating agent to form cyclopropyl halide.

Attachment to Benzene Ring: The cyclopropyl halide is then reacted with a benzene derivative under Friedel-Crafts alkylation conditions to introduce the cyclopropoxy group at the 4-position.

Introduction of the Methyl Group: The methyl group can be introduced via a Friedel-Crafts alkylation using methyl chloride and aluminum chloride as a catalyst.

Formation of Benzamide: Finally, the benzene derivative is converted to benzamide by reacting it with ammonia or an amine under suitable conditions.

Industrial Production Methods

In an industrial setting, the production of 4-Cyclopropoxy-3-methylbenzamide may involve the use of continuous flow reactors to ensure precise control over reaction conditions and to enhance yield and purity. Catalysts such as aluminum chloride and solvents like dichloromethane are commonly used to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the amide group to an amine.

Substitution: Electrophilic aromatic substitution reactions can introduce additional substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines.

Substitution: Halogenated benzamides.

Scientific Research Applications

4-Cyclopropoxy-3-methylbenzamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-methylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy group may enhance the compound’s binding affinity to these targets, leading to modulation of their activity. The exact pathways and molecular targets are subject to ongoing research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Benzene Ring

Compound Name	4-Substituent	3-Substituent	Amide Group	Molecular Weight (g/mol)	LogP (Predicted)
4-Cyclopropoxy-3-methylbenzamide	Cyclopropoxy	Methyl (CH₃)	-NH₂	~219.28*	2.1–2.5
4-Cyclopropoxy-3-methoxybenzamide	Cyclopropoxy	Methoxy (OCH₃)	-NH₂	~235.28	1.8–2.2
4-Ethoxy-3-methylbenzamide	Ethoxy (OC₂H₅)	Methyl (CH₃)	-NH₂	193.23	2.3–2.7
4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide	Cyclopropoxy	Methoxy (OCH₃)	-N(CH₃)₂	235.28	1.5–1.9

Key Observations :

• Methyl vs. However, this substitution eliminates hydrogen-bonding capacity, which may reduce target affinity in polar binding pockets.
• Cyclopropoxy vs. Ethoxy : The cyclopropoxy group’s strained ring may improve metabolic stability compared to linear alkoxy groups like ethoxy, which are more prone to oxidative degradation .

Physicochemical Properties

Property	4-Cyclopropoxy-3-methylbenzamide	4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide
Molecular Weight	~219.28	235.28
Water Solubility (mg/mL)	<0.1 (predicted)	<0.1 (reported)
Melting Point (°C)	Not reported	120–125 (estimated)
Stability	High (cyclopropane resists oxidation)	High (similar stability due to cyclopropoxy)

Research Findings and Gaps

• Metabolic Stability : Cyclopropoxy-containing compounds exhibit prolonged half-lives in vivo compared to ethoxy analogs, as demonstrated in preclinical studies of related benzamides .
• Synthetic Challenges: Introducing the cyclopropoxy group requires specialized reagents (e.g., cyclopropanol derivatives under Mitsunobu conditions), increasing production costs.
• Data Limitations : Detailed pharmacokinetic or toxicity profiles for 4-Cyclopropoxy-3-methylbenzamide remain unpublished, highlighting a need for targeted studies.